Cas no 50395-61-4 (6-Tetradecanone, 5-(phenylmethyl)-)

6-Tetradecanone, 5-(phenylmethyl)- structure
50395-61-4 structure
Product Name:6-Tetradecanone, 5-(phenylmethyl)-
CAS No:50395-61-4
MF:C21H34O
MW:302.49406671524
CID:364967
PubChem ID:71366602
Update Time:2025-04-19

6-Tetradecanone, 5-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 6-Tetradecanone, 5-(phenylmethyl)-
    • 5-benzyltetradecan-6-one
    • 50395-61-4
    • 5-benzyl-tetradecan-6-one
    • DTXSID70789956
    • Inchi: 1S/C21H34O/c1-3-5-7-8-9-13-17-21(22)20(16-6-4-2)18-19-14-11-10-12-15-19/h10-12,14-15,20H,3-9,13,16-18H2,1-2H3
    • InChI Key: CKVFTQNWNDTNSE-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCCC)C(CC1C=CC=CC=1)CCCC

Computed Properties

  • Exact Mass: 302.26112
  • Monoisotopic Mass: 302.260965704g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 13
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.